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Compound of Interest

Compound Name: (2-Hydroxyethyl)iminodiacetic acid

Cat. No.: B1293583

(2-Hydroxyethyl)iminodiacetic acid (HEIDA) is a versatile chelating agent used across
various scientific and industrial fields. As a biodegradable, strong metal chelator, it presents an
effective alternative to traditional agents like nitrilotriacetic acid (NTA). Its structure, featuring a
hydroxyethyl group and two carboxymethyl groups attached to a central nitrogen atom, allows it
to act as a tridentate or potentially tetradentate ligand, forming stable complexes with a wide
range of metal ions.

The chelation mechanism involves the coordination of metal ions through the lone pair of
electrons on the nitrogen atom and the negatively charged oxygen atoms of the carboxylate
groups.[1] This forms stable, five-membered chelate rings, which enhances the stability of the
resulting metal complex.[2] The presence of the hydroxyethyl group can also influence the
solubility and stability of the complexes.[3]

Key Applications:

e Environmental Remediation: HEIDA is used to chelate metal ions in environmental contexts.
It can be used as a chelating agent for Fe(lll) ions, which improves the performance of
Fenton's reaction for the destruction of pollutants like perchloroethylene in soil. The core
structure, iminodiacetic acid (IDA), is effective in adsorbing and removing toxic heavy metal
ions such as Cr(VI), Pb(Il), Cu(ll), and Ni(ll) from agueous solutions.[1][2]
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o Radiopharmaceutical Development: Derivatives of HEIDA are crucial in nuclear medicine.
For example, Technetium-99m labeled HIDA (Tc-99m HIDA) is a well-established
radiopharmaceutical used for hepatobiliary imaging to evaluate liver and gallbladder function.
[4] The chelating agent securely binds the radioactive technetium-99m, allowing it to be
safely administered and tracked as it is processed by the hepatobiliary system.[4]

o Catalysis: HEIDA-metal complexes can serve as catalysts in chemical synthesis.
Oxorhenium(V) complexes with HEIDA are used for the carboxylation of ethane, while
Vanadium complexes with HEIDA are employed for the peroxidative hydroxylation of
benzene.

» Biochemical Research: In laboratory settings, HEIDA can be used to control the
concentration of free metal ions in solution, which is critical for studying the function of
metalloenzymes and other biological processes that are sensitive to metal ion
concentrations.

Quantitative Data

The stability and effectiveness of a chelating agent are quantitatively described by its stability
constants and removal efficiency. Higher stability constants indicate stronger binding to metal
ions.[5][6]

Table 1. Heavy Metal lon Removal Efficiency using Iminodiacetic Acid (IDA) Functionalized
Resin This table summarizes the removal efficiency of the core functional group of HEIDA for
various heavy metal ions from aqueous solutions.

Metal lon Removal Efficiency (%)
Cr(VI) 99.7%

Ni(I1) 65%

Pb(l1) 59%

cd(in 28%

(Data sourced from Misra RK, et al. J Hazard
Mater. 2011, as cited in[1])
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Table 2: Logarithmic Stability Constants (log K) for Divalent Metal Complexes with 3-
Hydroxypropyliminodiacetic Acid Data for 3-Hydroxypropyliminodiacetic acid, a close structural
analog of HEIDA, is presented to illustrate typical complex stability. Measurements were taken
at 30°C and an ionic strength of 0.1.[3] K1 represents the 1:1 ligand-to-metal complex, and K2
represents the 2:1 complex.

Metal lon log K1 log K2
cu(ll 11.23 6.67
Ni(I1) 9.80 6.40
Co(ll) 8.86 5.86
Zn(ll) 8.85 —
Cd(ln 7.69 —
Mn(ll) 6.25 —

(Data sourced from Chaberek,
S., & Martell, A. E. (1952). J.
Am. Chem. Soc., 74(23), 5057-
5060.[3])

Visualizations
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Caption: Mechanism of HEIDA metal ion chelation.
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Caption: Experimental workflow for heavy metal adsorption.
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Caption: Overview of HEIDA's primary applications.

Experimental Protocols

The following are generalized protocols intended to serve as a starting point for researchers.
Specific parameters such as concentration, pH, temperature, and incubation time should be
optimized for each specific application.

Protocol 1: Heavy Metal Adsorption from Aqueous
Solution

This protocol describes a general method for evaluating the capacity of HEIDA or a HEIDA-
functionalized material to remove heavy metal ions from water, based on methodologies for

similar chelating agents.[2]
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Materials:

» (2-Hydroxyethyl)iminodiacetic acid or HEIDA-functionalized resin

o Stock solutions (e.g., 1000 mg/L) of target heavy metal ions (e.g., Cu2*, Pb2*, Ni2+)

e pH adjustment solutions (e.g., 0.1 M HCI, 0.1 M NaOH)

e Deionized water

e Conical flasks or beakers

o Orbital shaker

« Filtration apparatus (e.g., 0.45 um syringe filters)

e Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) or Atomic
Absorption Spectroscopy (AAS) instrument

Procedure:

o Preparation of Metal Solution: Prepare a working solution of the target metal ion (e.g., 100
mg/L) by diluting the stock solution with deionized water. Adjust the pH of the solution to the
desired value (e.g., pH 5-7), as pH significantly affects chelation efficiency.

e Adsorption Experiment:

o Add a known quantity of the HEIDA-functionalized adsorbent (e.g., 200 mg of resin) to a
fixed volume of the metal ion solution (e.g., 50 mL).[1]

o Place the flask on an orbital shaker and agitate at a constant speed (e.g., 150 rpm) at a
controlled temperature (e.g., 25°C).

o Take samples at various time points (e.g., 15, 30, 60, 90, 120 minutes) to determine the
kinetics of adsorption.

o Sample Analysis:
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o At each time point, withdraw a small aliquot of the mixture.
o Immediately filter the aliquot to separate the adsorbent from the solution.

o Analyze the filtrate for the remaining concentration of the metal ion using ICP-AES or AAS.

o Data Analysis: Calculate the removal efficiency (%) at each time point using the following
equation:

o Removal Efficiency (%) = [(Co - Ct) / Co] x 100

o Where Co is the initial metal ion concentration and C: is the concentration at time 't".

Protocol 2: General Procedure for Radiolabeling with
Technetium-99m

This protocol outlines a generalized "kit-based" method for labeling a HEIDA-derivative with
Technetium-99m (99mTc), inspired by the preparation of Tc-99m HIDA for diagnostic imaging.
[4] Note: All work with radioactive materials must be performed in a certified facility following all
institutional and regulatory safety protocols.

Materials:

HEIDA-derivative ligand (e.g., N-(2,6-dimethylphenylcarbamoylmethyl) iminodiacetic acid)
e Areducing agent (e.g., Stannous Chloride, SnCl2)

» Sterile, pyrogen-free sodium pertechnetate (Na®°™TcOa4) solution from a °°Mo/?°™Tc
generator

e Sterile, evacuated vials
» Nitrogen gas source
o Radiometric dose calibrator

 Instant Thin-Layer Chromatography (ITLC) system for quality control
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Procedure:
 Kit Preparation (Aseptic Technique):

o In a sterile vial, dissolve the HEIDA-derivative ligand and the stannous chloride reducing
agent in a suitable buffer under an inert nitrogen atmosphere to prevent oxidation of the
Sn(ll).

o Lyophilize (freeze-dry) the mixture to create a stable, long-shelf-life "kit."
e Radiolabeling:

o Using a shielded syringe, draw the required activity of sterile sodium pertechnetate
(Na®*mTcOa) solution from the generator eluate.

o Inject the pertechnetate solution into the lyophilized kit vial.

o Gently swirl the vial to ensure complete dissolution and reaction. Allow the mixture to
incubate at room temperature for a specified time (e.g., 10-15 minutes). The Sn(ll)
reduces the pertechnetate (TcOa4™), and the reduced °°™Tc is then chelated by the HEIDA
ligand.

e Quality Control:
o Before administration, determine the radiochemical purity of the final product.
o Using an ITLC system, spot a small amount of the labeled compound onto the strip.

o Develop the chromatogram using appropriate mobile phases to separate the desired
99mTc-HEIDA complex from impurities like free pertechnetate (°°™TcOa~) and
reduced/hydrolyzed technetium (°°™TcOx).

o The radiochemical purity should typically be >95% for clinical use.
e Dose Measurement:

o Measure the total activity of the final preparation in a dose calibrator to ensure it is within
the prescribed range for the intended application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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